Cas no 1602047-99-3 (2-(4-fluorophenyl)methyl-2-methyloxirane)

• Product Name: 2-(4-fluorophenyl)methyl-2-methyloxirane
• CAS No: 1602047-99-3
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5614231
• PubChem ID: 84108116
• Update Time: 2025-05-22

2-(4-fluorophenyl)methyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 1602047-99-3
• EN300-3215525
• 2-[(4-fluorophenyl)methyl]-2-methyloxirane
• 2-(4-fluorophenyl)methyl-2-methyloxirane

• Inchi： 1S/C10H11FO/c1-10(7-12-10)6-8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： UGDNDYSRXUJJIX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(C)CO1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(4-fluorophenyl)methyl-2-methyloxirane

2-(4-Fluorophenyl)methyl-2-methyloxirane

The compound 2-(4-fluorophenyl)methyl-2-methyloxirane (CAS No. 1602047-99-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound, also referred to as fluorinated oxirane derivative, has garnered attention due to its unique structural properties and potential applications in various industries.

Structure and Properties: The molecule consists of an oxirane (epoxide) ring, which is a three-membered cyclic ether. The oxirane ring is substituted with a methyl group at one position and a fluorophenylmethyl group at the other. The presence of the fluorine atom in the aromatic ring introduces electronic effects that influence the reactivity and stability of the compound. Its molecular formula is C₁₀H₁₁FO, with a molecular weight of approximately 176.19 g/mol.

Synthesis and Reactivity: The synthesis of 2-(4-fluorophenyl)methyl-2-methyloxirane typically involves epoxidation reactions, where suitable precursors are treated with oxidizing agents to form the epoxide ring. Recent studies have highlighted the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions. The compound exhibits reactivity towards nucleophilic opening reactions, making it a valuable intermediate in organic synthesis.

Applications: This compound finds applications in the development of advanced polymers, particularly in epoxy resins, where its unique electronic properties contribute to improved thermal and mechanical stability. Additionally, it serves as an intermediate in the synthesis of biologically active molecules, such as potential drug candidates targeting specific protein interactions.

Recent Research Insights: Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of fluorinated oxirane derivatives. Quantum mechanical studies have revealed that the fluorine atom's electronegativity significantly polarizes the epoxide ring, enhancing its reactivity towards nucleophilic attack. This understanding has paved the way for more efficient synthetic strategies and tailored applications.

Safety and Handling: While handling 2-(4-fluorophenyl)methyl-2-methyloxirane, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, 2-(4-fluorophenyl)methyl-2-methyloxirane stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it a valuable tool for researchers and industry professionals alike.